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Compound of Interest

2-((2-Carboxyphenyl)amino)-3-
Compound Name:
methoxybenzoic acid

Cat. No.: B564579

Technical Guide: 2-((2-Carboxyphenyl)amino)-3-
methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a technical overview of the chemical compound 2-((2-
Carboxyphenyl)amino)-3-methoxybenzoic acid. It consolidates available data on its identity,
nomenclature, and general characteristics. While publicly accessible, in-depth experimental
data, specific biological activities, and detailed signaling pathways for this compound are
limited, this guide presents the foundational information available in scientific and commercial
databases. To meet the formatting requirements of this guide, illustrative diagrams and a
generalized experimental protocol are provided as examples of standard methodologies in
chemical and biological research.

Chemical Identity and Synonyms

The compound 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid is a complex organic
molecule. Its defining features include two carboxylic acid groups, an amino bridge, and a
methoxy group, suggesting potential for various chemical interactions.[1] A comprehensive list
of its identifiers and synonyms is presented in Table 1.
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Identifier Type Value Source

) 2-((2-Carboxyphenyl)amino)-3- )
Primary Name ] i Santa Cruz Biotechnology[2]
methoxybenzoic acid

2-(2-carboxyanilino)-3-
IUPAC Name ) i BenchChem[1]
methoxybenzoic acid

Santa Cruz Biotechnology|[2],

CAS Number 88377-32-6
BenchChem[1]
Santa Cruz Biotechnology|[2],
Molecular Formula C15H13NOs
BenchChem[1]
) Santa Cruz Biotechnology[2],
Molecular Weight 287.27 g/mol
BenchChem([1]
DKEZEKVCLYBJFE-
InChl Key BenchChem([1]

UHFFFAOYSA-N

Table 1: Synonyms and Identifiers for 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid.

Physicochemical and Biological Profile
Physicochemical Properties

Detailed, experimentally verified physicochemical data for this specific compound are not
widely published. However, based on its structure, certain properties can be inferred. The
presence of two carboxylic acid groups likely enhances its solubility in polar solvents and its
capacity for ionic interactions.[1]

Biological Activity and Mechanism of Action

This compound is commercially available for research purposes, including proteomics.[2] It is
also described as a potential medical intermediate.[1] The mechanism of action is proposed to
involve the formation of hydrogen bonds and electrostatic interactions via its carboxyl and
amino groups with enzymes and receptors, thereby modulating their activity.[1] The methoxy
group may also influence its binding affinity and specificity.[1]
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However, specific biological targets, quantitative measures of activity (e.g., ICso values), and
involvement in defined signaling pathways have not been detailed in the available literature.

Synthesis and Experimental Protocols
Synthesis Overview

A general synthetic route for compounds of this nature involves condensation reactions
between substituted benzoic acid derivatives and amino-containing precursors.[1] One source
mentions a synthesis yield of approximately 70% through photolysis reactions involving azide
derivatives, although a specific protocol for this compound is not provided.[1]

Generalized Experimental Protocol: Hypothetical
Synthesis

Disclaimer: The following is a generalized, hypothetical protocol provided as an illustrative
example. It is not based on a published synthesis for this specific compound.

Objective: To synthesize 2-((2-Carboxyphenyl)amino)-3-methoxybenzoic acid via an
Ullmann condensation reaction.

Materials:

2-bromo-3-methoxybenzoic acid

» Anthranilic acid (2-aminobenzoic acid)

o Copper(l) iodide (Cul)

o Potassium carbonate (K2COs)

e Dimethylformamide (DMF)

 Hydrochloric acid (HCI)

o Ethyl acetate

e Brine
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Procedure:

e Reaction Setup: In a round-bottom flask, combine 2-bromo-3-methoxybenzoic acid (1
equivalent), anthranilic acid (1.2 equivalents), and potassium carbonate (2.5 equivalents).

o Solvent and Catalyst Addition: Add anhydrous DMF to the flask, followed by copper(l) iodide
(0.1 equivalents).

e Reaction: Heat the mixture to 120 °C and stir under a nitrogen atmosphere for 24 hours.

o Workup: Cool the reaction mixture to room temperature. Acidify with 2M HCI and extract the
aqueous layer with ethyl acetate.

 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column
chromatography.

Mandatory Visualizations

Disclaimer: The following diagrams are illustrative examples created to fulfill the user's request
for visualization. They are based on general principles of chemical synthesis and biological
signaling and are not derived from specific data for 2-((2-Carboxyphenyl)amino)-3-
methoxybenzoic acid.
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Phase 1: Synthesis

1. Combine Reactants
(2-bromo-3-methoxybenzoic acid,
anthranilic acid, K2COs)

l

2. Add Solvent & Catalyst
(DMF, Cul)

l

3. Heat & Stir
(120°C, 24h)

Reaction Complete

Phase 2: Workup & Purification

4. Acidify & Extract
(HCI, Ethyl Acetate)

:

5. Wash & Dry

y

6. Purify
(Column Chromatography)

Final Product
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Hypothetical Inhibitory Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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